Cas no 19914-67-1 (13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity))

• Product Name: 13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity)
• CAS No: 19914-67-1
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 123835
• PubChem ID: 29979902
• Update Time: 2025-04-18

13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity) Chemical and Physical Properties

Names and Identifiers

• 18,19-Dinorpregn-5(10)-en-20-yn-3-one,13-ethyl-17-hydroxy-, (17a)- (9CI)
• 13-Ethyl-17-hydroxy-18,19-dinorpregn-5(10)-en-20-yn-3-one
• 13-Ethyl-17-hydroxy-18,19-dinor-17α-pregn-5(10)-en-20-yn-3-one
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17Α-PREGN-5(10)-EN-20-YN-3-ONE (LEVO NORGESTREL IMPURITY)
• 13-Ethyl-17-hydroxy-18,19-dinor-17α-pregn-5(10)-en-20-yn-3-one (Levo Norgestrel Impurity)
• (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 13-Ethyl-17-hydroxy-18,19-dinor-17-α-pregn-5(10)-en-20-yn-3-one
• Levonorgestrel impurity B
• 17-Ethinyl-17-hydroxy-18-methylestr-5(10)-en-3-one
• EP Levonorgestrel Impurity B
• Levonorgestrel EP impurity B
• 13-Ethyl-17α-ethynyl-17-hydroxygon-5(10)-en-3-one
• 13-Ethyl-17a-ethynyl-17-hydroxygon-5(10)-en-3-one
• (17α)-13-Ethyl-17-hydroxy-18,19-dinorpregn-5(10)-en-20-yn-3-one
• 13-Ethyl-17-hydroxy-18,19-dinor-17α-pregn-5(10)-en-20-yn-3-one(Levonorgestrel Impurity B)
• 13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one (Levo Norgestrel IMpurity)
• (8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one (non-preferred name)
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGN-5(10)-EN-20-YN-3-ONE
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-5(10)-en-20-yn-3-one
• DTXSID80652581
• 18,19-DINORPREGN-5(10)-EN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• E8SU3M53QV
• CID 29979902
• (17alpha)-13-Ethyl-17-hydroxy-18,19-dinorpregn-5(10)-en-20-yn-3-one
• QCMLVDXPKCBMFQ-MJCUULBUSA-N
• SCHEMBL11856287
• 13-Ethyl-17-hydroxy-18,19-dinor-17?-pregn-5(10)-en-20-yn-3-one
• Levonoregestrel impurity B [EP]
• 13-Ethyl-17-hydroxy-18,19-dinor-17Alpha-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity)
• (17.ALPHA.)-13-ETHYL-17-HYDROXY-18,19-DINORPREGN-5(10)-EN-20-YN-3-ONE
• 19914-67-1
• LEVONOREGESTREL IMPURITY B [EP IMPURITY]
• 18,19-Dinorpregn-5(10)-en-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• 13beta-ethyl-17alpha-ethynyl-17beta-hydroxy-gon-5(10)-en-3-one
• UNII-E8SU3M53QV
• (8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
• (17a)-13-ethyl-17-hydroxy-18,19-Dinorpregn-5(10)-en-20-yn-3-one; 18,19-Dinor-17a-pregn-5(10)-en-20-yn-3-one, 13-ethyl-17-hydroxy- (7CI,8CI); 13-Ethyl-17a-ethynyl-17-hydroxygon-5(10)-en-3-one; Levonorgestrel Imp. B (EP)
• 13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity)

• Inchi： 1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,17-19,23H,3,5-13H2,1H3/t17-,18-,19+,20+,21+/m1/s1
• InChI Key： QCMLVDXPKCBMFQ-MJCUULBUSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21CC)=O

Computed Properties

• Exact Mass: 313.21700
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 169-171?C
• Refractive Index: 1.572
• PSA: 37.30000
• LogP: 4.14970

13-Ethyl-17-hydroxy-18,19-dinor-17a-pregn-5(10)-en-20-yn-3-one(Levo Norgestrel Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives